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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sucrose-¹³C₆, an isotopically

labeled form of sucrose, for its application in advanced research and development. This

document details its chemical properties, primary applications in metabolic research, and

provides illustrative experimental workflows and data presentation formats.

Introduction to Sucrose-¹³C₆
Sucrose-¹³C₆ is a stable, non-radioactive isotopically labeled form of sucrose where six of the

twelve carbon atoms have been replaced with the heavy isotope, carbon-13 (¹³C). Sucrose

itself is a disaccharide composed of two monosaccharides: glucose and fructose. The ¹³C

labeling can be specifically on the glucose or the fructose moiety, a critical distinction for tracing

metabolic pathways. Therefore, it is essential to specify the labeled unit, for example, as

Sucrose-(glucose-¹³C₆) or Sucrose-(fructose-¹³C₆). This labeling allows researchers to trace the

metabolic fate of the glucose or fructose portion of the sucrose molecule as it is metabolized by

cells or organisms.

Its primary application lies in metabolic flux analysis (MFA), where it serves as a tracer to

elucidate the activity of metabolic pathways under various conditions.[1][2] It is also utilized as

an internal standard in quantitative analytical techniques such as mass spectrometry (MS) and
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nuclear magnetic resonance (NMR) spectroscopy.[1] The use of Sucrose-¹³C₆ is particularly

relevant in studies of metabolic diseases, obesity, diabetes, and plant metabolism.[3][4]

Chemical and Physical Properties
The fundamental chemical and physical properties of Sucrose-¹³C₆ are summarized in the table

below. These properties are consistent across various suppliers.

Property Value References

Synonyms

D-(+)-Saccharose-¹³C₆,

Sucrose-(glucose-¹³C₆),

Sucrose-(fructose-¹³C₆)

Chemical Formula ¹³C₆C₆H₂₂O₁₁

Molecular Weight 348.25 g/mol

Physical State Solid

Melting Point 185-187 °C

Isotopic Purity ≥99 atom % ¹³C

Mass Shift M+6

Storage Store at room temperature.

Solubility Soluble in water.

Experimental Protocols
The following sections outline a general workflow for a ¹³C-labeling experiment using Sucrose-

¹³C₆ in cultured mammalian cells for metabolic flux analysis.

Cell Culture and Labeling
A typical workflow for a labeling experiment involves culturing cells in a medium containing the

¹³C-labeled sucrose.
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Cell Seeding and Growth

Labeling Phase

Metabolite Extraction

Analysis

Seed cells in culture plates

Allow cells to reach desired confluency

Replace standard medium with ¹³C-Sucrose containing medium

Incubate for a defined period to achieve isotopic steady state

Quench metabolism rapidly (e.g., with cold methanol)

Extract intracellular metabolites

Analyze extracts by LC-MS/MS or GC-MS

Determine mass isotopomer distributions
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Sucrose-(glucose-¹³C₆)

Glucose-¹³C₆

Invertase

Fructose

Invertase

Glucose-6-phosphate-¹³C₆

Hexokinase

Fructose-6-phosphate-¹³C₆

Phosphoglucose Isomerase

Fructose-1,6-bisphosphate-¹³C₆

Phosphofructokinase

Downstream Glycolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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